Cas no 1805544-98-2 (2-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-methanol)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-methanol
• CAS No: 1805544-98-2
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4888944
• Update Time: 2025-06-12

2-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-methanol

• Inchi： 1S/C8H10F2N2O2/c9-8(10)4-1-7(14)12-6(2-11)5(4)3-13/h1,8,13H,2-3,11H2,(H,12,14)
• InChI Key： BWYWKXJUBGFRMK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(CN)=C1CO)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: -2.1
• Topological Polar Surface Area: 75.4

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-methanol

Introduction to 2-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-methanol (CAS No. 1805544-98-2)

2-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-methanol (CAS No. 1805544-98-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 2-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-methanol is particularly noteworthy. The presence of an aminomethyl group, a difluoromethyl substituent, and a hydroxyl group on the pyridine ring imparts distinct chemical properties and reactivity. The difluoromethyl group is known for its ability to modulate the electronic properties of the molecule, while the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for biological activity.

Recent studies have focused on the synthesis of 2-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-methanol. One notable method involves the reaction of 4-difluoromethyl-6-hydroxypyridine-3-carbaldehyde with ammonia in the presence of a suitable reducing agent. This approach yields high purity and good yields, making it a viable option for large-scale production. Another synthetic route involves the use of transition-metal-catalyzed reactions, which can provide additional control over the stereochemistry and regioselectivity of the product.

In terms of biological activity, 2-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-methanol has demonstrated significant potential as a lead compound in drug discovery. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to inhibit the activity of protein kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that it may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

The pharmacological profile of 2-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-methanol has been extensively studied using both in vitro and in vivo models. In cell-based assays, it has shown selective cytotoxicity against cancer cell lines while exhibiting minimal toxicity towards normal cells. This selective activity is attributed to its unique structural features and its ability to interact with specific cellular targets. In animal models, the compound has demonstrated good bioavailability and pharmacokinetic properties, suggesting its potential for further development as a therapeutic agent.

The safety profile of 2-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-methanol is another critical aspect that has been evaluated. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, further toxicological studies are necessary to fully assess its safety profile before advancing to clinical trials.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-methanol (CAS No. 1805544-98-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in various medical conditions.